Cas no 127633-91-4 (1,3-Dioxane-4,6-dione, 5-(5-hydroxy-2-pyrrolidinylidene)-2,2-dimethyl-)

• Product Name: 1,3-Dioxane-4,6-dione, 5-(5-hydroxy-2-pyrrolidinylidene)-2,2-dimethyl-
• CAS No: 127633-91-4
• MF: C₁₀H₁₃NO₅
• MW: 227.213923215866
• CID: 1221754
• Update Time: 2024-08-03

1,3-Dioxane-4,6-dione, 5-(5-hydroxy-2-pyrrolidinylidene)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxane-4,6-dione, 5-(5-hydroxy-2-pyrrolidinylidene)-2,2-dimethyl-

• Inchi： 1S/C10H13NO5/c1-10(2)15-8(13)7(9(14)16-10)5-3-4-6(12)11-5/h6,11-12H,3-4H2,1-2H3
• InChI Key： QTBZQVHMIUVNLD-UHFFFAOYSA-N
• SMILES： O1C(=O)/C(=C2/CCC(O)N/2)/C(=O)OC1(C)C

Computed Properties

• Exact Mass: 227.07939

Experimental Properties

• Density: 1.380±0.06 g/cm3(Predicted)
• Boiling Point: 489.1±45.0 °C(Predicted)
• PSA: 84.86
• pka: 13.61±0.20(Predicted)